Cas no 1326-82-5 (Sulphur Black 1)

Sulphur Black 1 is a sulphur-based dye widely used in the textile industry for dyeing cellulose fibers, particularly cotton and viscose. It is known for its excellent affinity to fibers, producing deep black shades with high color fastness to washing and light. The dye is cost-effective and exhibits good penetration, ensuring uniform dyeing. Sulphur Black 1 is applied in an alkaline reducing bath, forming a water-insoluble compound upon oxidation, which enhances its durability. Its compatibility with industrial dyeing processes and consistent performance make it a preferred choice for bulk applications. Proper handling is required due to its sulphur content and reducing agent requirements.

Sulphur Black 1 structure

Product Name:Sulphur Black 1

CAS No:1326-82-5

MF:C₆H₄N₂O₅

MW:184.10636138916

CID:41258

PubChem ID:1493

Update Time:2025-10-18

Sulphur Black 1 Chemical and Physical Properties

Names and Identifiers

- Sulphur Black 1
- 2,4-Dinitro-phenol sulfurised
- C.I. 53185
- Sulphur Black B
- Sulphur Black BR
- Sulfur Black
- SULPHAR BLACK
- C.I. Sulfur Black 1
- C.I. Sulphur Black 1
- Sulphur Black
- SURLFBLACK
- SulfurblackBR
- Nissen Black B
- Kayasol Black B
- Sulphur Black G
- Sulphur Black BN
- Black BR
- Black BR/B
- Chemox
- AS-39888
- Dinitrofenolo
- 2,4-Dinitrophenol (wetted with 15 % water)
- Maroxol-50
- Solfo Black G
- CAS-51-28-5
- Spectrum5_001670
- Phenol, alpha-dinitro-
- Solfo Black B
- tatephosphate
- KBioGR_001406
- DINITROPHENOL [WHO-DD]
- Nitrophen
- BRD-K21910317-001-06-5
- DNF
- DINITROPHENOL
- Camello mosquito coils
- CHEBI:42017
- Solfo Black BB
- EPA Pesticide Chemical Code 037509
- SR-1C5
- 2,4-Dinitrophenol, wetted
- CHEMBL273386
- 2,4-Dinitrophenol, PESTANAL(R), analytical standard
- 2,4-dinitrophenol (h2o w/w 18% max)
- 1326-82-5
- DINITROPHENOL, WETTED
- Mitcal
- 2,4-dinitrophenol
- AKOS015912556
- Spectrum4_000913
- C02496
- NSC1532
- SpecPlus_000938
- 2,4-Dinitrophenol (Wetted with up to 20per cent water)
- Nitrophene
- EINECS 200-087-7
- BIDD:ER0505
- KBio2_007609
- NCGC00091778-04
- BRD-K21910317-001-02-4
- AKOS000118988
- EC 200-087-7
- InChI=1/C6H4N2O5/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3,9
- DivK1c_007034
- KBio2_002473
- HMS1923K21
- RCRA waste number P048
- NCGC00091778-03
- 2,4-Dinitrophenol (wetted with water >15%)
- Tertrosulphur Black PB
- Spectrum3_001694
- 2,4-Dnp
- Shirakiku brand mosquito coils
- NCGC00259013-01
- alpha-Dinitrophenol
- 1'alpha-2,4-Dinitrophenol
- MLS001066358
- 2,4-Dinitrophenol, SAJ special grade, >=98.0%
- NCGC00091778-06
- D0109
- Tertrosulphur PBR
- UNII-Q13SKS21MN
- Dinofan
- DTXCID80523
- HMS2233H07
- SCHEMBL77643
- Tertrosulfur pbr
- AB00053210_08
- HMS3867N13
- DTXSID0020523
- NCGC00091778-01
- KBio3_002468
- BRD-K21910317-001-12-3
- 2,4-Dinitrophenol, moistened with water, >=98.0%
- SPBio_000765
- AI3-01535
- NSC-791780
- Tox21_300030
- Spectrum_001934
- Phenol, 2,4-dinitro-
- 1,3-DINITRO-4-HYDROXYBENZENE
- NSC 1532
- SPECTRUM330008
- Epitope ID:112424
- PHEN-2,3,5-D3-OL,4,6-DINITRO- (9CI)
- KBioSS_002480
- Osmotox-Plus
- 2,4-Dinitrofenol [Dutch]
- 2,4-Dinitrophenol, technical, moistened with water, >=97.0% (HPLC)
- Q209226
- HSDB 529
- 2,4-DINITROPHENOL [MI]
- NSC-1532
- Aldifen
- Caswell No. 392
- AF-936/31262030
- Solfo Black 2B Supra
- BSPBio_003248
- 2,4-DINITROPHENOL [HSDB]
- Solfo Black SB
- Nitro kleenup
- Osmoplastic-R
- Spectrum2_000673
- 51-28-5
- NCGC00091778-02
- NCGC00254114-01
- Tox21_201462
- Z104473446
- NCGC00091778-05
- 2,4-dinitro-phenol
- DB04528
- Fenoxyl carbon N
- Tertrosulfur black pb
- Phenol, .alpha.-dinitro-
- SCHEMBL13973810
- 2,4-Dinitrophenol, 96%, stab. with min. 15% water
- Dinitrofenolo [Italian]
- CCRIS 3102
- PD001942
- SMR000471854
- X 32
- 1-Hydroxy-2,4-dinitrobenzene
- .alpha.-Dinitrophenol
- Nitrophene (VAN)
- MFCD00007115
- EN300-19295
- Chemox PE
- KBio2_005041
- WLN: WNR BQ ENW
- NSC791780
- NS00010496
- KBio1_001978
- 2,4-Dinitrofenol
- EK 102
- RCRA waste no. P048
- HMS3372P06
- CCG-39730
- Q13SKS21MN
- Nitrophen (VAN)
- W-105909
- DINITROPHENOL [MART.]
- Inchi： 1S/C6H4N2O5/c9-6-2-1-4(7(10)11)3-5(6)8(12)13/h1-3,9H
- InChI Key： UFBJCMHMOXMLKC-UHFFFAOYSA-N
- SMILES： OC1=CC=C(C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

Exact Mass: 184.01200
Monoisotopic Mass: 195.980624
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 220
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 85.8
XLogP3: 1.7

Experimental Properties

Density: 1.87
Boiling Point: 660.3 °C at 760 mmHg
Flash Point: 353.1 °C
PSA: 111.87000
LogP: 2.25500

Sulphur Black 1 Customs Data

HS CODE：3204191100
Customs Data：

China Customs Code:
3204191100

Sulphur Black 1 Pricemore >>

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Sulphur Black 1 Suppliers

Suzhou Senfeida Chemical Co., Ltd

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Audited Supplier

(CAS:1326-82-5)Sulphur Black 1

Order Number:sfd22598

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:1326-82-5)硫化黑

Order Number:LE5872576